Cas no 1592419-89-0 (3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1592419-89-0
• MF: C₉H₅BrN₂O₃
• MW: 269.051601171494
• CID: 5763449
• PubChem ID: 116064267
• Update Time: 2025-10-21

3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid
• EN300-1916562
• 1592419-89-0
• 3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C9H5BrN2O3/c10-6-1-5(3-11-4-6)7-2-8(9(13)14)15-12-7/h1-4H,(H,13,14)
• InChI Key： LLPVWKADVWNKKX-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 267.94835g/mol
• Monoisotopic Mass: 267.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid

Professional Introduction to 3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic Acid (CAS No. 1592419-89-0)

3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1592419-89-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both bromine and oxazole moieties in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable scaffold for designing novel therapeutic agents.

The oxazole ring, a five-membered heterocyclic compound containing oxygen and sulfur atoms, is known for its stability and versatility in biological systems. In particular, the 1,2-oxazole moiety has been extensively studied for its role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. When combined with the 5-bromopyridine group, the compound exhibits enhanced binding affinity to various biological targets, including enzymes and receptors. This synergistic effect has opened new avenues for the development of targeted therapies in areas such as oncology and inflammation.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid with potential drug targets. Molecular docking studies have revealed that this compound can effectively interact with proteins involved in cell signaling pathways, suggesting its utility in modulating diseases associated with dysregulated signaling. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against kinases, which are critical enzymes in cancer progression.

The bromine substituent on the pyridine ring further enhances the reactivity of 3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid, allowing for diverse chemical modifications. This feature is particularly valuable in medicinal chemistry, where structural diversification is key to optimizing drug efficacy and minimizing side effects. Researchers have utilized this reactivity to develop libraries of analogs for high-throughput screening (HTS), identifying promising candidates for further development.

In clinical settings, the potential of 3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid has been explored in preclinical models of various diseases. Initial studies have demonstrated its ability to inhibit inflammatory pathways by modulating key cytokine expressions. Additionally, its interaction with DNA repair enzymes has been investigated, suggesting a role in chemopreventive strategies against oxidative stress-related disorders. These findings underscore the compound's therapeutic potential and justify further clinical investigation.

The synthesis of 3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid involves multi-step organic reactions that highlight the expertise required in medicinal chemistry synthesis. The process typically begins with the functionalization of a bromopyridine precursor followed by cyclocondensation to form the oxazole ring. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with modern pharmaceutical manufacturing standards, ensuring that the final product meets stringent quality control requirements.

The pharmacokinetic properties of 3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid are also under active investigation. Studies have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) profiles to optimize dosing regimens and minimize interpatient variability. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its metabolic pathways and identifying potential metabolites.

The regulatory landscape for approving new drugs incorporating compounds like 3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid is rigorous but well-established. Regulatory agencies require comprehensive data on safety and efficacy before approving a drug for clinical use. Researchers must navigate complex guidelines to ensure that their compounds meet all necessary criteria for human testing. Despite these challenges, the potential benefits of such compounds continue to drive innovation in drug discovery.

Future directions in research on 3-(5-Bromopyridin-3-yl)-1,2-oxazole-5-carboxylic acid include exploring its role in combination therapies. By pairing this compound with other agents that target different aspects of disease pathology, researchers aim to achieve synergistic effects that could enhance treatment outcomes. Additionally, investigating its potential as an adjuvant therapy alongside existing treatments could provide new therapeutic options for patients suffering from chronic diseases.

In conclusion, 3-(5-Bromopyridin-3-ylyl)-1,2 oxazole -5 -carboxylic acid (CAS No.1592419 -89 -0) represents a promising candidate for further development in pharmaceuticals. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in modern medicine .